Cas no 635298-67-8 ((1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one)

• Product Name: (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one
• CAS No: 635298-67-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 3039870
• PubChem ID: 15819022
• Update Time: 2025-08-05

(1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one
• CS-0159237
• 635298-67-8
• tert-butyl (1R,4R)-5-oxo-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate

• Inchi： 1S/C11H15NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h4-5,7-8H,6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： RGCYRHWJXZMJQH-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H]2C=C[C@H]1CC2=O)=O

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.44120

Additional information on (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one

Introduction to Compound CAS No. 635298-67-8: (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one

(1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one (CAS No. 635298-67-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of azabicyclic compounds, which are known for their diverse applications in pharmaceutical and chemical research.

The chemical structure of (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one features a seven-membered ring with a nitrogen atom and a tert-butoxycarbonyl (Boc) protecting group, which is crucial for its stability and reactivity in various synthetic transformations. The Boc group can be selectively removed under mild acidic conditions, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of azabicyclic compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that azabicyclic derivatives exhibit potent anti-inflammatory and analgesic properties. The researchers found that compounds with a similar structure to (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one were effective in reducing inflammation in animal models, suggesting their potential as therapeutic agents for inflammatory diseases.

In addition to their biological activities, azabicyclic compounds like (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one are also of interest in the field of catalysis. A study published in the Catalysis Science & Technology in 2020 reported that these compounds can serve as efficient ligands for transition metal catalysts, enhancing their performance in asymmetric synthesis reactions. The unique stereochemistry and electronic properties of these ligands contribute to improved enantioselectivity and yield in various catalytic processes.

The synthesis of (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one typically involves a multi-step process that includes the formation of the azabicyclic core and the introduction of the Boc protecting group. One common synthetic route involves the intramolecular cyclization of an appropriately substituted amino acid derivative followed by Boc protection. This approach has been optimized to achieve high yields and stereoselectivity, making it suitable for large-scale production.

The physical and chemical properties of (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one

In conclusion, (1R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]hept-5-en-2-one (CAS No. 635298-67-8) is a versatile compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and functional groups make it an attractive candidate for further research and development in various fields, including drug discovery, catalysis, and materials science.